5-(4-Methylpyrimidin-2-yl)-2-phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole

• IUPAC Name: 5-(4-methylpyrimidin-2-yl)-2-phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C17H20N4/c1-13-7-8-18-17(19-13)21-11-14-9-20(10-15(14)12-21)16-5-3-2-4-6-16/h2-8,14-15H,9-12H2,1H3
• InChI Key: AQWXTYWGRYUDEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CC3CN(CC3C2)C4=CC=CC=C4
• Molecular Formula: C17H20N4
• Molecular Weight: 280.37 g/mol

Description

Pyrrole is a biologically active scaffold known for its diverse nature of activities. It’s found in many natural products and is used in the formation of more active compounds. Pyrrole containing analogs are considered a potential source of biologically active compounds.

Synthesis Analysis

Pyrrole and pyrrolidine compounds can be synthesized using various tactical approaches. For example, the combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Molecular Structure Analysis

The structure of pyrrole and pyrrolidine compounds is characterized by a five-membered ring. The structure–activity relationship studies have been discussed along with their therapeutic applications.

Future Directions

Pyrrole and pyrrolidine compounds continue to be a focus of research due to their diverse therapeutic applications. Researchers are working to explore these compounds to their maximum potential against several diseases or disorders.